Cas no 885279-10-7 (2-Naphthalenecarboxaldehyde,1-chloro-3,4-dihydro-6,7-dimethoxy-)

• Product Name: 2-Naphthalenecarboxaldehyde,1-chloro-3,4-dihydro-6,7-dimethoxy-
• CAS No: 885279-10-7
• MF: C₁₃H₁₃ClO₃
• MW: 252.693523168564
• CID: 711623
• PubChem ID: 53407199
• Update Time: 2025-04-19

2-Naphthalenecarboxaldehyde,1-chloro-3,4-dihydro-6,7-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxaldehyde,1-chloro-3,4-dihydro-6,7-dimethoxy-
• 1-Chloro-6,7-dimethoxy-3,4-dihydro-naphthalene-2-carbaldehyde
• 1-chloro-6,7-dimethoxy-3,4-dihydronaphthalene-2-carbaldehyde
• 2-Naphthalenecarboxaldehyde,1-chloro-3,4-dihydro-6,7-dimethoxy
• FT-0723170
• SCHEMBL15333322
• SB39537
• AKOS027383477
• C13H13ClO3
• 885279-10-7
• DTXSID20695811

• Inchi： 1S/C13H13ClO3/c1-16-11-5-8-3-4-9(7-15)13(14)10(8)6-12(11)17-2/h5-7H,3-4H2,1-2H3
• InChI Key： JUWXIWJQAJWJGO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)CCC2C=C(C(=CC=21)OC)OC

Computed Properties

• Exact Mass: 252.05500
• Monoisotopic Mass: 252.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 2.5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 2.79880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes